Dihydroabikoviromycin

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• InChI: InChI=1S/C10H13NO/c1-2-7-3-4-8-10(7)9(12-10)5-6-11-8/h2-4,8-9,11H,5-6H2,1H3/b7-2+/t8?,9-,10+/m1/s1
• InChIKey: XFDNFSFFQFVZGJ-MJLFEGKGSA-N

Dihydroabikoviromycin: PKS Inhibitor and Genotoxic Precursor

Dihydroabikoviromycin (SF-973C) is a piperidine alkaloid natural product first isolated from *Streptomyces olivaceus* and *S. anulatus* [1]. It belongs to the [4.3.0] bicyclic epoxypiperidine class, characterized by a fused oxirane-piperidine core and an ethylidene side chain . Unlike many in-class piperidine alkaloids, dihydroabikoviromycin exhibits a distinct profile of selective polyketide synthase (PKS) inhibition, genotoxicity, and pro-drug conversion to the more labile abikoviromycin [2].

PKS pathway Inactive precursor for PKS1 inhibition control studies

DNA damage Reported genotoxic probe for DNA repair pathway assays

Biocatalysis Enzymatic prodrug activation research context

• [1] National Library of Medicine. MeSH Supplementary Concept Data: dihydroabikoviromycin. Unique ID C007394. View Source
• [2] Tsuruoka T, Shomura T, Ogawa Y, Ezaki N, Watanabe H, et al. Some properties of SF-973 B substance, the enzyme catalyzing the conversion of dihydroabikoviromycin to abikoviromycin. J Antibiot (Tokyo). 1973;26(3):168-174. View Source

Dihydroabikoviromycin vs Abikoviromycin: Critical Differences

Dihydroabikoviromycin cannot be substituted with common piperidine alkaloids (e.g., streptazolin, streptazones) or broad-spectrum polyketide synthase inhibitors (e.g., cerulenin) due to its unique and context-dependent biological profile. While many [4.3.0] piperidines exhibit antibacterial or cytotoxic activities, dihydroabikoviromycin is distinguished by its specific inhibition of fungal PKS1 involved in melanin biosynthesis [1]. Furthermore, its intrinsic genotoxicity, demonstrated through selective activity against DNA repair-deficient *E. coli* and induction of sister-chromatid exchanges (SCEs) in mammalian cells, is a rare and defining feature among this class of natural products [2]. This combination of target-specific PKS inhibition and potent genotoxic potential dictates a distinct research and application niche that cannot be replicated by its closest analogs.

Target compound

Dihydroabikoviromycin (inactive PKS1 precursor, genotoxic)

If substituted with

Abikoviromycin: active PKS1 inhibition may mask control readout

Target compound

Dihydroabikoviromycin (repair-deficient selectivity)

If substituted with

Streptazone A: broad tumor-cell cytotoxicity may shift assay outcome

Target compound

Dihydroabikoviromycin (DNA damage / mutagenicity probe)

If substituted with

Streptazolin: direct NF-κB pathway activation may differ from genotoxic mechanism

• [1] Maruyama H, Okamoto S, Kubo Y, Tsuji G, Fujii I, Ebizuka Y, et al. Isolation of abikoviromycin and dihydroabikoviromycin as inhibitors of polyketide synthase involved in melanin biosynthesis by Colletotrichum lagenarium. J Antibiot (Tokyo). 2003;56(9):801-804. View Source
• [2] Holmalahti J, Mäki-Paakkanen J, Kangas L, von Wright A. Genotoxicity of dihydroabikoviromycin, a secondary metabolite of Streptomyces anulatus. Mutat Res. 1996;368(3-4):157-163. View Source

Dihydroabikoviromycin: Comparative Evidence Profile

PKS1 Inhibition: Inactive vs Abikoviromycin

Dihydroabikoviromycin exhibits selective antibacterial activity against DNA repair-deficient *E. coli* strain CM871 compared to its repair-proficient parent WP2. This differential killing pattern is a hallmark of compounds that induce DNA damage [1]. While many antibiotics target essential cellular processes, this specific genotoxic signature differentiates dihydroabikoviromycin from classic antibacterial agents like ampicillin or tetracycline, which do not show such repair-dependent selectivity. Direct comparator data for other piperidine alkaloids in this specific assay system is limited, making this a key differentiating feature for studies of DNA damage response and repair mechanisms.

PKS1 Inhibition

Direct comparison

No inhibition detected (inactive)

vs Abikoviromycin: active inhibition

Supports inactive precursor control in PKS1 assays

Direct head-to-head assay context

Evidence Dimension	Genotoxicity / DNA damage induction
Target Compound Data	Selective killing of DNA repair-deficient E. coli CM871
Comparator Or Baseline	Wild-type E. coli WP2 (repair-proficient)
Quantified Difference	A functional DNA repair system was protective against dihydroabikoviromycin, indicating DNA-damaging activity [1].
Conditions	*E. coli* differential killing test (CM871 vs. WP2)

Why This Matters

This unique genotoxic profile makes dihydroabikoviromycin a valuable tool compound for probing DNA repair pathways and studying the cellular response to DNA damage, a niche not covered by standard antibiotics.

• [1] Holmalahti J, Mäki-Paakkanen J, Kangas L, von Wright A. Genotoxicity of dihydroabikoviromycin, a secondary metabolite of Streptomyces anulatus. Mutat Res. 1996;368(3-4):157-163. View Source

Selective Cytotoxicity Against DNA Repair-Deficient Bacteria

Dihydroabikoviromycin suppresses the growth of mammalian tumor cells in vitro. At a concentration of 10 µg/mL, it inhibited the growth of various tumor cell lines, as measured by bioluminescence-based viability assays [1]. This cytotoxicity is notable, but without direct head-to-head data against structurally related compounds like streptazone A (which exhibits significant cytotoxic activity against human tumor cell lines [2]), the relative potency cannot be quantified. This evidence positions dihydroabikoviromycin as a potential lead scaffold for anticancer drug discovery, but further comparative studies are required to establish its competitive advantage.

Cytotoxic Selectivity

Cross-study comparable

Selective killing of repair-deficient E. coli CM871

vs Streptazone A: broad tumor-cell cytotoxicity (GI50 0.1-15 µM)

Supports DNA repair pathway probe context

Mechanism distinct; cross-study comparison

Evidence Dimension	In vitro cytotoxicity against tumor cells
Target Compound Data	Growth suppression at 10 µg/mL [1]
Comparator Or Baseline	Streptazone A (exhibits significant cytotoxic activity against selected human tumor cell lines) [2]
Quantified Difference	Data insufficient for direct potency comparison; both show activity.
Conditions	Bioluminescence viability assay; specific cell lines not detailed in abstract

Why This Matters

Demonstrates the compound's potential as an antiproliferative agent, warranting further investigation in specific cancer models and comparative studies with in-class molecules.

• [1] Holmalahti J, Mäki-Paakkanen J, Kangas L, von Wright A. Genotoxicity of dihydroabikoviromycin, a secondary metabolite of Streptomyces anulatus. Mutat Res. 1996;368(3-4):157-163. View Source
• [2] Puder C, Krastel P, Zeeck A. Streptazones A, B1, B2, C, and D: new piperidine alkaloids from streptomycetes. J Nat Prod. 2000;63(9):1258-1260. View Source

Enzymatic Activation to Abikoviromycin

Dihydroabikoviromycin (SF-973C) is enzymatically converted to the bioactive antibiotic abikoviromycin (SF-973A) by the specific dehydrogenase SF-973B. The enzyme SF-973B, with a molecular weight of approximately 36,000, shows optimal activity at pH 7 and 40-45°C, catalyzing the oxidoreductase conversion of the inactive dihydro form to the active form [1]. This pro-drug relationship is a critical differentiator: abikoviromycin itself is highly unstable and polymerizes promptly upon isolation [2], making dihydroabikoviromycin the stable, isolable precursor of choice for experimental work. This bioconversion system offers a unique model for studying natural product activation and provides a practical advantage for researchers seeking to work with the active but labile abikoviromycin scaffold.

Prodrug Activation

Cross-study comparable

Dehydrogenase SF-973B converts to Abikoviromycin (pH 7, 40-45°C)

Defines enzymatic prodrug activation pathway context

No known activation for other class members

Evidence Dimension	Stability and Bioactivity
Target Compound Data	Stable, isolable; inactive PKS inhibitor [1]
Comparator Or Baseline	Abikoviromycin: Highly unstable, polymerizes at -50°C; active antibiotic [2]
Quantified Difference	Dihydroabikoviromycin is the stable precursor to the unstable active form.
Conditions	Enzymatic conversion by SF-973B dehydrogenase

Why This Matters

Dihydroabikoviromycin is the practical, stable alternative for research and procurement, as the active counterpart abikoviromycin is too labile for routine handling.

• [1] Tsuruoka T, Shomura T, Ogawa Y, Ezaki N, Watanabe H, et al. Some properties of SF-973 B substance, the enzyme catalyzing the conversion of dihydroabikoviromycin to abikoviromycin. J Antibiot (Tokyo). 1973;26(3):168-174. View Source
• [2] DrugFuture. Abikoviromycin. Chemical and physical properties. View Source

Dihydroabikoviromycin: Key Research Applications

Negative Control or Prodrug for PKS1 Melanin Studies

Dihydroabikoviromycin serves as a specific tool compound for studying the polyketide synthase PKS1 in *Colletotrichum lagenarium*, a key enzyme in the melanin biosynthesis pathway. Its inhibitory action on this enzyme makes it valuable for dissecting fungal pathogenesis and evaluating novel antifungal strategies targeting melanin production [1].

DNA Damage Probe for Bacterial Repair Assays

The compound's selective genotoxicity against DNA repair-deficient *E. coli* and its ability to induce SOS response and sister-chromatid exchanges in mammalian cells [2] position it as a unique chemical probe for studying DNA damage signaling and repair pathways, distinct from classic DNA-damaging agents.

Enzymatic Biocatalysis for Alkaloid Modification

The well-characterized enzymatic conversion of dihydroabikoviromycin to the labile antibiotic abikoviromycin by SF-973B dehydrogenase provides a model system for studying natural product activation, biosynthetic tailoring, and the development of pro-drug strategies [3].

Application

Selection Property

Validation Focus

PKS1 pathway inhibition control

Inactive precursor suitability

Confirm lack of PKS1 inhibition vs active control

Bacterial DNA repair studies

Genotoxic probe selectivity

Verify repair-deficient strain sensitivity

Biocatalytic prodrug activation

Enzymatic substrate conversion

Assess dehydrogenase-dependent conversion efficiency

Base-pair substitution mutagenesis

Ames strain-specific response

Confirm TA100/TA98 differential response

• [1] Maruyama H, Okamoto S, Kubo Y, Tsuji G, Fujii I, Ebizuka Y, et al. Isolation of abikoviromycin and dihydroabikoviromycin as inhibitors of polyketide synthase involved in melanin biosynthesis by Colletotrichum lagenarium. J Antibiot (Tokyo). 2003;56(9):801-804. View Source
• [2] Holmalahti J, Mäki-Paakkanen J, Kangas L, von Wright A. Genotoxicity of dihydroabikoviromycin, a secondary metabolite of Streptomyces anulatus. Mutat Res. 1996;368(3-4):157-163. View Source
• [3] Tsuruoka T, Shomura T, Ogawa Y, Ezaki N, Watanabe H, et al. Some properties of SF-973 B substance, the enzyme catalyzing the conversion of dihydroabikoviromycin to abikoviromycin. J Antibiot (Tokyo). 1973;26(3):168-174. View Source